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Compound of Interest

Compound Name: 2,2-Dimethylnonanoic acid

Cat. No.: B084092

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analytical characterization of 2,2-Dimethylnonanoic acid. The information is intended for
professionals in research, chemical synthesis, and drug development who require detailed
technical data and methodologies.

Core Chemical Properties

2,2-Dimethylnonanoic acid is a saturated fatty acid characterized by a nine-carbon chain with
two methyl groups at the alpha-position. This substitution creates a sterically hindered
carboxylic acid with distinct physical and chemical properties.
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Property Value Source
IUPAC Name 2,2-dimethylnonanoic acid [1]
CAS Number 14250-75-0 [1]
Molecular Formula C11H2202 [1]
Molecular Weight 186.29 g/mol [1]
Canonical SMILES CCCCCcCcCc(C)(C)c(=0)0 [1]
InChi Key GZWHUSJKYLPRHF- o

UHFFFAOYSA-N

Synonyms Nonanoic acid, 2,2-dimethyl- [1]

hvsical and Chemical :

Property Value Source
Molecular Weight 186.29 g/mol [1]
Monoisotopic Mass 186.161979940 Da [1]
Density 0.909 g/cm?3 (Predicted)

XLogP3 4.3 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)c;untg p 2 s
Rotatable Bond Count 7 [1]
Topological Polar Surface Area  37.3 A2 [1]

Reactivity and Safety Profile
Chemical Reactivity

As a carboxylic acid, 2,2-Dimethylnonanoic acid undergoes typical reactions such as
esterification, amide formation, and reduction. However, the presence of the two methyl groups
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at the C2 position provides significant steric hindrance, which can slow down reaction rates
compared to its linear isomer, nonanoic acid.

Based on reactivity profiles of similar compounds, 2,2-Dimethylnonanoic acid is expected to
react exothermically with bases. It may also react with active metals to form gaseous hydrogen
and a metal salt. Reactions with cyanide salts could generate gaseous hydrogen cyanide, while
reactions with diazo compounds, isocyanates, nitrides, and sulfides may generate flammable
and/or toxic gases and heat.

Safety and Handling

GHS Hazard Classification:[1]

e Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

o Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin.
o Acute Toxicity, Inhalation (Category 4): H332 - Harmful if inhaled.

Precautionary Statements: Users should handle this compound in a well-ventilated area, using
appropriate personal protective equipment (PPE), including gloves and safety goggles. Avoid
breathing dust, fumes, or vapors. Wash hands thoroughly after handling. Store in a tightly
sealed container in a cool, dry place.

Experimental Protocols
Synthesis Protocol: Grighard Carboxylation
(Representative)

The following is a representative protocol for the synthesis of 2,2-Dimethylnonanoic acid via
the Grignard reaction, a common method for C-C bond formation and carboxylic acid synthesis.
This protocol is adapted from general procedures for similar compounds.[2]

Step 1: Formation of the Grignard Reagent

e Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen
or argon).
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« Initiation: Place magnesium turnings (1.1 eq) in the flask. Add a small crystal of iodine to help
initiate the reaction.

» Addition of Alkyl Halide: Dissolve 1-bromo-2,2-dimethylheptane (1.0 eq) in anhydrous diethyl
ether and add it to the dropping funnel. Add a small portion of the alkyl halide solution to the
magnesium turnings. The reaction is indicated by the disappearance of the iodine color and
gentle bubbling.

e Reaction: Once initiated, add the remaining alkyl halide solution dropwise at a rate that
maintains a gentle reflux. After the addition is complete, continue stirring the mixture for 1-2
hours until the magnesium is consumed.

Step 2: Carboxylation and Workup

Carbonation: Crush an excess of dry ice (solid COz2) in a separate flask and cautiously pour
the prepared Grignard reagent solution onto it with stirring.

 Acidification: Allow the excess COz2 to sublime and the mixture to warm to room temperature.
Slowly add aqueous HCI (e.g., 3 M) to protonate the carboxylate salt and dissolve any
remaining magnesium salts.

o Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent (e.g., diethyl ether) three times.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and remove the solvent under reduced pressure. The crude product can be further
purified by vacuum distillation or column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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